Cas no 446043-85-2 (5,5′′′-Bis(tridecafluorohexyl)-2,2′:5′,2 ′′:5′′,2′′′-quaterthiophene)

• Product Name: 5,5′′′-Bis(tridecafluorohexyl)-2,2′:5′,2 ′′:5′′,2′′′-quaterthiophene
• CAS No: 446043-85-2
• MF: C₂₈H₈F₂₆S₄
• MW: 966.581613540649
• CID: 2602214
• PubChem ID: 329767133
• Update Time: 2025-05-22

5,5′′′-Bis(tridecafluorohexyl)-2,2′:5′,2 ′′:5′′,2′′′-quaterthiophene Chemical and Physical Properties

Names and Identifiers

• DFH-4T
• α,ω-Diperfluorohexyl-quarterthiophene
• 5,5'''-Bis(tridecafluorohexyl)-2,2':5',2 '':5'',2'''-quaterthiophene
• CS-0433680
• 1~5~,4~5~-Bis(tridecafluorohexyl)-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~-quaterthiophene
• DTXSID10896198
• SCHEMBL18167764
• 446043-85-2
• UBMTYFFPSPVBSP-UHFFFAOYSA-N
• 2-(1,1,2,2,3,3,4,4,5,5,6,6,6-Tridecafluorohexyl)-5-[5-[5-[5-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophene
• 5,5'''-Bis(perfluorohexyl)-2,2':5',2'':5'',2'''-quaterthiophene
• 5,5 inverted exclamation mark -Bis((5-perfluorohexyl)thiophen-2-yl)-2,2 inverted exclamation mark -bithiophene
• NS00109398
• DTXCID401325691
• 5,5′′′-Bis(tridecafluorohexyl)-2,2′:5′,2 ′′:5′′,2′′′-quaterthiophene

• MDL： MFCD23098728
• Inchi： 1S/C28H8F26S4/c29-17(30,19(33,34)21(37,38)23(41,42)25(45,46)27(49,50)51)15-7-5-13(57-15)11-3-1-9(55-11)10-2-4-12(56-10)14-6-8-16(58-14)18(31,32)20(35,36)22(39,40)24(43,44)26(47,48)28(52,53)54/h1-8H
• InChI Key： UBMTYFFPSPVBSP-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(C4=CC=C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)S4)S3)S2)=CC=C1C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 965.9093672g/mol
• Monoisotopic Mass: 965.9093672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 58
• Rotatable Bond Count: 13
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Melting Point: 205-210 °C

5,5′′′-Bis(tridecafluorohexyl)-2,2′:5′,2 ′′:5′′,2′′′-quaterthiophene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 5,5′′′-Bis(tridecafluorohexyl)-2,2′:5′,2 ′′:5′′,2′′′-quaterthiophene

5,5''''-Bis(tridecafluorohexyl)-2,2':5',2'':5'',2'''-quaterthiophene: A Comprehensive Overview

The compound with CAS No 446043-85-2, known as 5,5''''-Bis(tridecafluorohexyl)-2,2':5',2'':5'',2'''-quaterthiophene, is a highly specialized organic material that has garnered significant attention in the field of materials science and electronics. This compound belongs to the class of quaterthiophenes, which are derivatives of thiophene—a five-membered heterocyclic compound with one sulfur atom. The presence of tridecafluorohexyl groups attached to the quaterthiophene backbone introduces unique electronic and physical properties that make this compound a promising candidate for various advanced applications.

Quaterthiophenes are known for their extended conjugation and rigid planar structures, which are advantageous for applications in organic electronics. The tridecafluorohexyl substituents further enhance these properties by introducing strong electron-withdrawing effects due to the high electronegativity of fluorine atoms. This results in a significant modulation of the electronic structure of the molecule, making it suitable for use in devices such as organic field-effect transistors (OFETs), light-emitting diodes (OLEDs), and sensors.

Recent studies have focused on the synthesis and characterization of 5,5''''-Bis(tridecafluorohexyl)-quaterthiophene to understand its electronic properties better. Researchers have employed advanced techniques such as cyclic voltammetry (CV), UV-vis spectroscopy, and X-ray diffraction to analyze its electrochemical behavior, optical properties, and crystallinity. These studies have revealed that the compound exhibits excellent charge transport properties and high stability under ambient conditions.

The tridecafluorohexyl groups not only influence the electronic properties but also play a crucial role in modulating the solubility and processability of the compound. This is particularly important for its application in solution-processable electronic devices. The high fluorination level ensures that the molecule remains soluble in common organic solvents while maintaining its structural integrity.

In terms of applications, quaterthiophenes with tridecafluorohexyl substituents have shown great potential in thin-film transistor (TFT) applications. Their high carrier mobility and low operating voltage make them ideal candidates for flexible electronics and large-area displays. Additionally, their ability to form ordered molecular crystals has been exploited in organic photovoltaics (OPVs), where they serve as electron-deficient acceptors in bulk heterojunction solar cells.

Recent advancements in nanotechnology have also led to the exploration of 5,5''''-Bis(tridecafluorohexyl)-quaterthiophene as a sensing material for gas detection applications. The strong electron-withdrawing nature of the fluorinated side chains enhances the sensitivity and selectivity of the material towards various analytes such as oxygen, nitrogen dioxide, and volatile organic compounds (VOCs). This makes it a promising candidate for next-generation chemical sensors.

The synthesis of quaterthiophenes with tridecafluorohexyl substituents typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Stille coupling reactions or Suzuki-Miyaura couplings, which allow for precise functionalization of the thiophene units with fluorinated alkyl chains.

Despite its numerous advantages, there are challenges associated with the practical implementation of 5,5''''-Bis(tridecafluorohexyl)-quaterthiophene in real-world applications. These include issues related to scalability of synthesis processes and long-term stability under harsh environmental conditions such as elevated temperatures or prolonged exposure to moisture and oxygen.

Future research directions are expected to focus on addressing these challenges while exploring new functionalization strategies to further enhance the performance of this compound. Potential avenues include incorporating additional functional groups or integrating it into hybrid materials with other semiconducting polymers or nanoparticles.

In conclusion, CAS No 446043-85-2, or 5,5''''-Bis(tridecafluorohexyl)-quaterthiophene, represents a cutting-edge material with immense potential across multiple domains of modern technology. Its unique combination of electronic properties and chemical functionality positions it as a key player in advancing next-generation electronic devices and sensing technologies.